Cas no 946206-36-6 (2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide)

• Product Name: 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide
• CAS No: 946206-36-6
• MF: C₂₆H₂₃N₅O₂S
• MW: 469.558123826981
• CID: 6171096
• PubChem ID: 4292479
• Update Time: 2025-06-27

2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide
• 2-{[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide
• F0653-0494
• AKOS024592420
• 2-[[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• 2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(m-tolyl)acetamide
• 946206-36-6

• Inchi： 1S/C26H23N5O2S/c1-17-6-5-7-18(14-17)28-24(32)16-34-26-30-29-25(22-15-27-23-9-4-3-8-21(22)23)31(26)19-10-12-20(33-2)13-11-19/h3-15,27H,16H2,1-2H3,(H,28,32)
• InChI Key： YHQYBMXINUTMQK-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C)C=1)=O)C1=NN=C(C2=CNC3C=CC=CC2=3)N1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 469.15724617g/mol
• Monoisotopic Mass: 469.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 110Ų

Additional information on 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide

2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide (CAS No. 946206-36-6): An Overview

2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide (CAS No. 946206-36-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles and features a unique structural arrangement that includes an indole ring, a methoxyphenyl group, and a sulfanyl linkage. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmaceutical applications.

The indole moiety is a well-known heterocyclic aromatic compound that plays a crucial role in the biological activity of many natural products and synthetic drugs. Indoles are often found in compounds with anti-inflammatory, antitumor, and neuroprotective properties. The presence of the indole ring in 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide suggests that it may exhibit similar biological activities.

The triazole ring is another key structural feature of this compound. Triazoles are widely used in medicinal chemistry due to their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The triazole ring in 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide likely contributes to its potential as a therapeutic agent by enhancing its stability and bioavailability.

The methoxyphenyl group is an important substituent that can influence the compound's pharmacological properties. Methoxy groups are known to increase the lipophilicity of molecules, which can enhance their ability to cross cell membranes and reach their target sites. This property is particularly valuable in drug design, as it can improve the efficacy and selectivity of the compound.

The sulfanyl linkage (thioether) is another notable feature of 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide. Sulfanyl groups can participate in various chemical reactions and interactions with biological targets, making them useful for modulating the activity of the compound. The presence of this group may also contribute to the compound's stability and resistance to metabolic degradation.

Recent studies have explored the potential therapeutic applications of 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide. One notable area of research has focused on its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may be effective in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an anticancer agent. Preclinical studies have demonstrated that 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways involved in cell proliferation and survival.

In addition to its anti-inflammatory and anticancer properties, 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide has also been investigated for its neuroprotective effects. Studies have shown that it can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease.

The synthesis of 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methylphenyl)acetamide involves several steps that require careful control of reaction conditions to ensure high yields and purity. The process typically begins with the formation of the triazole ring through a cyclocondensation reaction between an appropriate hydrazine derivative and a nitrile or ester. The indole ring is then introduced through a coupling reaction with an indole derivative. Finally, the sulfanyl linkage is formed by reacting the triazole intermediate with a thiol reagent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{5-(1H-indol-3-yL)-4-(4-methoxyphenyL)-4H-L-,L,-triazoL--yLsuLfanyL}-N--(methylpheNyL)aCetamidE in humans. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to determine its optimal dosing regimens and long-term safety profile.

In conclusion, 2-{5-(1H-indoL--yL)--(methoxypheNyL)--,-,-triazoL--yLsuLfanyL}--(methylpheNyL)aCetamidE (CAS No. 946206--6) represents a promising candidate for various therapeutic applications due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, making it an exciting area of study in medicinal chemistry.